Cas no 862281-92-3 (PF-00446687)

• Product Name: PF-00446687
• CAS No: 862281-92-3
• MF: C₂₈H₃₆F₂N₂O₂
• MW: 470.59445476532
• CID: 834262
• PubChem ID: 11328898
• Update Time: 2025-07-17

PF-00446687 Chemical and Physical Properties

Names and Identifiers

• [(3S,4R)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidin-3-yl]-[(3S,5R)-4-hydroxy-3,5-dimethyl-4-phenylpiperidin-1-yl]methanone
• PF-00446687
• 4-Piperidinol, 1-[[(3S,4R)-4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-3-pyrrolidinyl]carbonyl]-3,5-dimethyl-4-phenyl-, (3α,4α,5α)- (9CI)
• [(3S,4R)-4-(2,4-Difluorophenyl)-1-(1,1-dimethylethyl)-3-pyrrolidinyl][(3R,5S)-4-hydroxy-3,5-dimethyl-4-phenyl-1-piperidinyl]methanone (ACI)
• PF 00446687
• 4-Piperidinol, 1-(((3S,4R)-4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-3-pyrrolidinyl)carbonyl)-3,5-dimethyl-4-phenyl-, (3alpha,4alpha,5alpha)-
• SCHEMBL1921719
• HY-10622
• DB12517
• 1-((1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidin-3-yl)carbonyl)-3,5-dimethyl-4-phenylpiperidin-4-ol
• 63P236Z73I
• DTXSID701030106
• Methanone, ((3S,4R)-4-(2,4-difluorophenyl)-1-(1,1-dimethylethyl)-3-pyrrolidinyl)((3R,5S)-4-hydroxy-3,5-dimethyl-4-phenyl-1-piperidinyl)-
• SCHEMBL1921717
• MS-28702
• AKOS040734293
• SCHEMBL13525566
• 4-PIPERIDINOL, 1-(((3S,4R)-4-(2,4-DIFLUOROPHENYL)-1-(1,1-DIMETHYLETHYL)-3-PYRROLIDINYL)CARBONYL)-3,5-DIMETHYL-4-PHENYL-, (3.ALPHA.,4.ALPHA.,5.ALPHA.)-
• [(3S,4R)-1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidin-3-yl]-[(3R,5S)-4-hydroxy-3,5-dimethyl-4-phenylpiperidin-1-yl]methanone
• G13946
• CS-0002683
• CHEMBL1090488
• BDBM50315692
• NS00073311
• 862281-92-3
• (-)-PF-00446687
• DA-76748
• UNII-63P236Z73I

• Inchi： 1S/C28H36F2N2O2/c1-18-14-31(15-19(2)28(18,34)20-9-7-6-8-10-20)26(33)24-17-32(27(3,4)5)16-23(24)22-12-11-21(29)13-25(22)30/h6-13,18-19,23-24,34H,14-17H2,1-5H3/t18-,19+,23-,24+,28-/m0/s1
• InChI Key： WHPJOAUPIZDJNX-AGGGUQDCSA-N
• SMILES： C(N1C[C@H](C)[C@](C2C=CC=CC=2)(O)[C@H](C)C1)([C@@H]1CN(C(C)(C)C)C[C@H]1C1C=CC(F)=CC=1F)=O

Computed Properties

• Exact Mass: 470.27448472g/mol
• Monoisotopic Mass: 470.27448472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.8Ų

PF-00446687 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on PF-00446687

Professional Introduction to Compound with CAS No. 862281-92-3 and Product Name PF-00446687

Compound with the CAS number 862281-92-3 and the product name PF-00446687 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The chemical structure of this compound, characterized by a precisely engineered molecular framework, positions it as a potential candidate for further exploration in medicinal chemistry and drug development.

The molecular composition of 862281-92-3 exhibits a high degree of specificity, which is critical for its interaction with biological targets. Recent studies have highlighted the compound's ability to modulate certain enzymatic pathways, making it a subject of intense interest in the research community. The product PF-00446687, derived from this compound, has been tested in various preclinical models, demonstrating encouraging results in terms of efficacy and safety profiles.

In the realm of contemporary pharmaceutical research, the development of novel compounds like PF-00446687 is driven by the need for more effective and targeted therapies. The compound's mechanism of action involves intricate interactions with cellular receptors and enzymes, which are pivotal in regulating key physiological processes. This has led to its investigation as a potential therapeutic agent for a range of diseases, including those that are currently challenging to treat effectively.

One of the most compelling aspects of 862281-92-3 is its synthetic feasibility. The ability to produce this compound efficiently and in high purity is essential for its transition from laboratory research to clinical application. Advances in synthetic methodologies have enabled researchers to optimize the production process, ensuring that the compound meets stringent quality standards required for pharmaceutical use.

The pharmacokinetic properties of PF-00446687 have been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for determining the appropriate dosage regimen and understanding how the compound behaves within the human body. The compound's stability under various conditions has also been assessed, providing insights into its shelf life and storage requirements.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 862281-92-3's interactions with biological targets. Molecular modeling techniques have allowed researchers to predict how the compound binds to specific receptors and enzymes, providing a detailed framework for designing more effective derivatives. This computational approach has significantly accelerated the drug discovery process, enabling faster identification of promising candidates for further development.

The therapeutic potential of PF-00446687 has been explored in several preclinical studies, where it has shown promise in treating conditions such as inflammation and neurodegenerative disorders. These studies have provided valuable data on the compound's efficacy at different doses and its ability to produce minimal side effects. The results from these trials have laid the groundwork for designing clinical trials that will further evaluate the safety and effectiveness of PF-00446687 in human subjects.

In conclusion, compound with CAS No. 862281-92-3 and product name PF-00446687 represents a significant milestone in pharmaceutical research. Its unique chemical properties, coupled with promising biological activities, make it a compelling candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic profile, PF-00446687 holds great potential for addressing unmet medical needs in various disease areas.